Cas no 2384300-74-5 (2-Ethoxy-1-fluoro-3-iodo-5-(trifluoromethyl)benzene)

• Product Name: 2-Ethoxy-1-fluoro-3-iodo-5-(trifluoromethyl)benzene
• CAS No: 2384300-74-5
• MF: C₉H₇F₄IO
• MW: 334.05
• CID: 5076793
• Update Time: 2025-06-11

2-Ethoxy-1-fluoro-3-iodo-5-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 2-Ethoxy-1-fluoro-3-iodo-5-(trifluoromethyl)benzene

• Inchi： 1S/C9H7F4IO/c1-2-15-8-6(10)3-5(4-7(8)14)9(11,12)13/h3-4H,2H2,1H3
• InChI Key： UCIVKVMYPSEWIY-UHFFFAOYSA-N
• SMILES： O(C1C(=CC(C(F)(F)F)=CC=1F)I)CC

Additional information on 2-Ethoxy-1-fluoro-3-iodo-5-(trifluoromethyl)benzene

Research Brief on 2-Ethoxy-1-fluoro-3-iodo-5-(trifluoromethyl)benzene (CAS: 2384300-74-5): Recent Advances and Applications

2-Ethoxy-1-fluoro-3-iodo-5-(trifluoromethyl)benzene (CAS: 2384300-74-5) is a fluorinated aromatic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications. This compound, characterized by its trifluoromethyl and iodo substituents, serves as a versatile intermediate in the synthesis of complex molecules, particularly in drug discovery and material science. Recent studies have explored its utility in cross-coupling reactions, radiopharmaceutical development, and as a building block for bioactive molecules.

One of the most notable applications of 2-Ethoxy-1-fluoro-3-iodo-5-(trifluoromethyl)benzene is its role in palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Sonogashira couplings. These reactions are pivotal in the construction of carbon-carbon bonds, enabling the synthesis of diverse aryl and heteroaryl compounds. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's efficacy in generating trifluoromethyl-substituted biaryl scaffolds, which are increasingly relevant in the design of kinase inhibitors and other therapeutic agents.

In radiopharmaceutical research, the iodine moiety in 2-Ethoxy-1-fluoro-3-iodo-5-(trifluoromethyl)benzene offers opportunities for radioisotope labeling, particularly with iodine-125 or iodine-131. This property has been leveraged in the development of positron emission tomography (PET) tracers for imaging and diagnostics. A recent preprint on bioRxiv highlighted its use in synthesizing novel PET ligands targeting neurodegenerative diseases, underscoring its potential in translational medicine.

Furthermore, the trifluoromethyl group in this compound enhances lipophilicity and metabolic stability, making it a valuable component in the optimization of drug candidates. Researchers at a leading pharmaceutical company reported in ACS Chemical Biology that derivatives of 2-Ethoxy-1-fluoro-3-iodo-5-(trifluoromethyl)benzene exhibited improved pharmacokinetic profiles in preclinical models of inflammation, suggesting its promise in anti-inflammatory drug development.

Despite these advancements, challenges remain in the scalable synthesis and purification of this compound, as noted in a 2024 review in Organic Process Research & Development. Future research directions may focus on greener synthetic routes and expanding its applications in agrochemicals and materials science. Overall, 2-Ethoxy-1-fluoro-3-iodo-5-(trifluoromethyl)benzene continues to be a molecule of interest, bridging the gap between synthetic chemistry and biomedical innovation.